Cas no 1148026-97-4 ((6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane)

• Product Name: (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane
• CAS No: 1148026-97-4
• MF: C₁₆H₃₆O₇Si
• MW: 368.538347244263
• MDL: MFCD11982877
• CID: 5230556
• Update Time: 2026-03-07

(6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane Chemical and Physical Properties

Names and Identifiers

• (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane

• MDL： MFCD11982877
• Inchi： 1S/C16H36O7Si/c1-17-10-11-22-14-15-23-13-12-21-9-7-5-6-8-16-24(18-2,19-3)20-4/h5-16H2,1-4H3
• InChI Key： XOEWXSBOLAFSJB-UHFFFAOYSA-N
• SMILES： CO[Si](OC)(OC)CCCCCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 368.223
• Monoisotopic Mass: 368.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2

Additional information on (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane

Comprehensive Introduction to (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane (CAS No. 1148026-97-4)

(6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane (CAS No. 1148026-97-4) is a highly specialized organosilane compound widely used in surface modification, adhesion promotion, and material science applications. Its unique molecular structure, featuring a trimethoxysilane group and a polyethylene glycol (PEG)-like chain, makes it an essential material for researchers and industries focusing on nanotechnology, coatings, and biocompatible materials. This compound is particularly valued for its ability to improve interfacial properties between organic and inorganic matrices, a critical requirement in advanced material engineering.

The growing demand for functionalized silanes in biomedical applications and smart coatings has placed (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane at the forefront of innovation. Recent studies highlight its role in enhancing the durability and performance of hydrophilic coatings, which are increasingly used in medical devices and anti-fogging surfaces. Additionally, its compatibility with silica nanoparticles and polymers makes it a key component in the development of hybrid materials for drug delivery systems and wearable electronics.

One of the most frequently searched questions in the field is: "How does (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane improve surface adhesion?" The answer lies in its dual functionality. The trimethoxysilane group hydrolyzes to form silanol bonds with inorganic substrates like glass or metals, while the PEG-based chain provides excellent solubility and reactivity with organic polymers. This balance ensures strong covalent bonding and improved mechanical properties in composite materials.

Another trending topic is the use of (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane in sustainable material design. As industries shift toward eco-friendly solutions, this compound’s ability to reduce energy consumption during processing and enhance the recyclability of composites aligns with global sustainability goals. Researchers are also exploring its potential in self-healing materials, where its reactive groups facilitate dynamic cross-linking under mild conditions.

From a technical perspective, the synthesis and handling of CAS No. 1148026-97-4 require precise control of reaction conditions to avoid premature hydrolysis. Storage recommendations typically include anhydrous environments and inert gas protection to maintain stability. Analytical techniques such as Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) are commonly employed to verify purity and structural integrity.

In summary, (6-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)hexyl)trimethoxysilane represents a versatile tool for modern material science, addressing challenges in adhesion, biocompatibility, and sustainability. Its applications span from high-performance coatings to cutting-edge biomedical devices, making it a compound of significant interest for both academic and industrial research.